A Technical Guide to the History, Synthesis, and Applications of 1,2-Diaminoguanidine
A Technical Guide to the History, Synthesis, and Applications of 1,2-Diaminoguanidine
Abstract: This document provides a comprehensive technical overview of 1,2-diaminoguanidine, a versatile chemical intermediate. It delves into the historical context of its development, addresses its nomenclature, and presents detailed physicochemical properties. The core of this guide focuses on established experimental protocols for its synthesis, offering step-by-step methodologies for researchers. Furthermore, it explores key applications, particularly in the synthesis of the anticoccidial drug Robenidine and as an inhibitor of Nitric Oxide Synthase (NOS), with detailed diagrams illustrating the associated molecular pathways and synthetic workflows. This guide is intended for researchers, scientists, and professionals in the fields of medicinal chemistry and drug development.
Introduction and Nomenclature
1,2-Diaminoguanidine is a highly reactive and functionalized molecule belonging to the guanidine family of compounds. Its structure, featuring a central carbon atom double-bonded to one nitrogen and single-bonded to three other nitrogen atoms arranged in a hydrazine-like motif, makes it a valuable precursor in the synthesis of various heterocyclic systems and pharmacologically active agents.
A point of common confusion is the nomenclature. While the compound is frequently referred to in literature and commercial listings as 1,3-diaminoguanidine , the formal IUPAC name is 1,2-diaminoguanidine .[1][] This guide will primarily use the IUPAC name, while acknowledging the common usage of "1,3-diaminoguanidine," particularly for its hydrochloride salt. The hydrochloride salt is the most common and stable form of this compound.[1]
History and Discovery
The precise first synthesis of 1,2-diaminoguanidine is not as clearly documented as that of its simpler analog, aminoguanidine, which was first prepared by J. Thiele in 1892.[3] The development of diaminoguanidine chemistry appears to have gained momentum later, driven by its utility as a building block. Its emergence is closely tied to the development of pharmaceuticals and other specialized chemicals. For instance, a 1955 patent by Grace A. Peters and Donald W. Kaiser described a method for preparing 1,3-diamino hydrazine hydrochloride (an isomer or synonym) by reacting dicyandiamide with hydrazine hydrate.[3] Modern synthetic chemistry has since focused on developing more efficient, safer, and environmentally friendly production methods, which are now well-documented in patents and scientific literature.[4][5]
Physicochemical and Spectroscopic Properties
1,2-Diaminoguanidine is typically handled as its monohydrochloride salt, a white to light beige crystalline or granular powder that is hygroscopic.[6]
Physical and Chemical Properties
The key quantitative properties of 1,2-diaminoguanidine monohydrochloride are summarized in the table below.
| Property | Value | Source(s) |
| CAS Number | 36062-19-8 | [6] |
| Molecular Formula | CH₈ClN₅ | [7] |
| Molecular Weight | 125.56 g/mol | [7] |
| Appearance | White to light beige granular powder | [6] |
| Melting Point | 180-182 °C (decomposes) | [6] |
| Solubility | Soluble in water (50 mg/mL) | [6] |
| Storage | Inert atmosphere, Room Temperature | [6] |
Spectroscopic Data
Detailed experimental spectra for 1,2-diaminoguanidine are not widely published. However, the expected spectroscopic characteristics can be inferred from its structure.
| Technique | Expected Characteristics |
| FTIR (cm⁻¹) | Strong, broad absorptions in the 3100-3400 cm⁻¹ range (N-H stretching of amino and imino groups); sharp absorption around 1640-1680 cm⁻¹ (C=N stretching); N-H bending vibrations around 1580-1620 cm⁻¹. |
| ¹H NMR | Broad, exchangeable signals corresponding to the various N-H protons of the amino (NH₂) and hydrazinyl groups. The exact chemical shifts would be highly dependent on the solvent and concentration. |
| ¹³C NMR | A single, characteristic signal for the central guanidinic carbon (C=N) is expected to appear in the range of 155-165 ppm. |
Synthesis and Experimental Protocols
Two primary methods for the industrial synthesis of 1,2-diaminoguanidine monohydrochloride have been established: the Guanidine Hydrochloride-Hydrazine Hydrate method and the Sodium Thiocyanate method.
Method 1: Guanidine Hydrochloride and Hydrazine Hydrate Condensation
This single-step process involves the reaction of guanidine hydrochloride with hydrazine hydrate, often in a biphasic system to facilitate the reaction.[7] A specific protocol is detailed in patent CN104370776A.[4]
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Reaction Setup: Dissolve guanidine hydrochloride in water (mass ratio 1:2 to 1:6). Add toluene to the solution (water to toluene mass ratio 1:0.2 to 1:0.5).[4]
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Reagent Addition: Heat the mixture to between 50-110 °C. Dropwise, add hydrazine hydrate to the solution. The molar ratio of guanidine hydrochloride to hydrazine hydrate should be between 1:1.9 and 1:2.5.[4]
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Reaction: Maintain the reaction for 5-10 hours at the specified temperature.[4]
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Workup: After the reaction is complete, cool the mixture and adjust the pH to <3 using hydrochloric acid. Allow the layers to separate and collect the aqueous layer.[4]
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Crystallization: Concentrate the aqueous layer by distillation until a small amount of precipitate forms. Slowly add this concentrated solution dropwise into a reactor containing anhydrous ethanol (concentrate to ethanol mass ratio 1:3 to 1:5) with stirring to induce crystallization.[4]
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Purification: Filter the resulting white crystals and wash them with cold water (1-6 °C). Dry the product to obtain 1,2-diaminoguanidine monohydrochloride.[4]
Method 2: Sodium Thiocyanate and Hydrazine Hydrochloride
This two-step synthesis begins with the formation of methyl thiocyanate, which then reacts with hydrazine hydrochloride.[7] This method is detailed in patent CN103588682A.[5]
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Step 1 - Methyl Thiocyanate Synthesis: Dissolve sodium thiocyanate (NaSCN) in water. Add dimethyl sulfate ((CH₃)₂SO₄) with a molar ratio of NaSCN to dimethyl sulfate of approximately 2.1:1. Allow the reaction to proceed at room temperature for 5-6 hours. Separate the resulting oil layer (methyl thiocyanate) from the aqueous layer.[5][7]
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Step 2 - Condensation: Mix hydrazine hydrochloride (N₂H₅Cl) with water and heat to 30-40 °C. Add the methyl thiocyanate from Step 1. The molar ratio of methyl thiocyanate to hydrazine hydrochloride should be approximately 1:1.95 to 1:2.0.[7]
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Reaction: Maintain the reaction at 30-40 °C for 4-5 hours. The reaction is an exothermic condensation.[7]
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Purification: The product, 1,2-diaminoguanidine monohydrochloride, precipitates as a crystalline solid. Collect the solid by filtration and purify it by washing with cold water.[7]
Key Applications and Mechanisms of Action
1,2-Diaminoguanidine serves as a critical intermediate in several areas, most notably in pharmaceuticals and as a biochemical inhibitor.
Intermediate in the Synthesis of Robenidine
1,2-Diaminoguanidine is the key precursor for the synthesis of Robenidine, a potent anticoccidial agent used extensively in veterinary medicine to treat and prevent coccidiosis in poultry and rabbits.[7] The synthesis involves a condensation reaction between 1,2-diaminoguanidine and two equivalents of 4-chlorobenzaldehyde.
Coccidiostatic Mechanism of Action (via Robenidine)
Robenidine, the derivative of 1,2-diaminoguanidine, exerts its anticoccidial effect by disrupting the energy metabolism of the parasitic protozoa.[8][9] It primarily targets the parasite's mitochondria.
The mechanism involves inhibiting the early development of the first-generation schizonts, which are a key stage in the parasite's life cycle.[10] This disruption of mitochondrial function leads to a significant decrease in the production of adenosine triphosphate (ATP), the primary energy currency of the cell.[8] The lack of energy ultimately leads to the death of the parasite, thereby controlling the infection.[8]
Nitric Oxide Synthase (NOS) Inhibition
1,2-Diaminoguanidine has been shown to be a time- and concentration-dependent inhibitor of all three isoforms of nitric oxide synthase (nNOS, eNOS, and iNOS).[11] The inactivation of the enzyme requires active metabolism by NOS itself, suggesting that 1,2-diaminoguanidine acts as a mechanism-based inhibitor or "suicide substrate".[11] This inhibition is believed to occur through the alteration of the enzyme's heme group, which is critical for its catalytic activity.[7] This property makes it a valuable tool for studying the physiological and pathological roles of nitric oxide.
Conclusion
1,2-Diaminoguanidine, often encountered as its stable monohydrochloride salt, is a chemical of significant industrial and academic interest. While its early history is intertwined with the broader development of guanidine chemistry, modern synthetic routes have made it readily accessible for large-scale applications. Its role as an indispensable precursor to the veterinary drug Robenidine and its function as a potent inhibitor of nitric oxide synthase highlight its importance in medicinal and biological chemistry. The detailed protocols and mechanistic pathways provided in this guide offer a valuable resource for professionals engaged in drug discovery, process development, and biochemical research.
References
- 1. 1,3-Diaminoguanidine hydrochloride | CH8ClN5 | CID 9566041 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. tetrazolelover.at.ua [tetrazolelover.at.ua]
- 4. CN104370776A - Preparation method of 1, 3-diaminoguanidine monohydrochloride - Google Patents [patents.google.com]
- 5. CN103588682A - Preparation method of 1, 3-diamino guanidine hydrochloride - Google Patents [patents.google.com]
- 6. guidechem.com [guidechem.com]
- 7. 1,3-Diaminoguanidine monohydrochloride | 36062-19-8 | Benchchem [benchchem.com]
- 8. Robenidine hydrochloride | 25875-50-7 | Benchchem [benchchem.com]
- 9. nbinno.com [nbinno.com]
- 10. Robenidine | Anticoccidial drugs | Drugs | Various | Poultrymed [poultrymed.com]
- 11. 标题:Inactivation of nitric oxide synthase isoforms by diaminoguanidine and NG-amino-L-arginine.【化源网】 [m.chemsrc.com]
